methyl 3-nitro-5-{[(2-oxotetrahydro-3-thienyl)amino]carbonyl}benzoate

• IUPAC Name: methyl 3-nitro-5-[(2-oxothiolan-3-yl)carbamoyl]benzoate
• InChI: InChI=1S/C13H12N2O6S/c1-21-12(17)8-4-7(5-9(6-8)15(19)20)11(16)14-10-2-3-22-13(10)18/h4-6,10H,2-3H2,1H3,(H,14,16)
• InChI Key: MNEWINCQCNCJLD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C(=O)NC2CCSC2=O)[N+](=O)[O-]
• Molecular Formula: C13H12N2O6S
• Molecular Weight: 324.31 g/mol

Description

“Methyl 3-nitro-5-{[(2-oxotetrahydro-3-thienyl)amino]carbonyl}benzoate” is a complex organic compound. It contains several functional groups, including a nitro group (-NO2), an ester group (RCOOR’), and an amide group (RCONR2). These functional groups are common in organic chemistry and have distinct chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The nitro group is a hybrid of two equivalent resonance structures, which results in a full positive charge on nitrogen and a half-negative charge on each oxygen.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. Nitro compounds, for example, can undergo reactions such as reduction to amines, and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. Nitro compounds, for example, have high dipole moments and are less volatile than ketones of about the same molecular weight.

Mechanism of Action

The mechanism of action would depend on the specific reaction that this compound is involved in. For instance, in a reduction reaction, the nitro group would be converted to an amine group.

Safety and Hazards

As with any chemical compound, handling “methyl 3-nitro-5-{[(2-oxotetrahydro-3-thienyl)amino]carbonyl}benzoate” would require appropriate safety measures. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.